Cas no 444111-26-6 (1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one)

• Product Name: 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one
• CAS No: 444111-26-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD03196344
• CID: 891842
• Update Time: 2026-04-29

1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(7-Amino-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butan-1-one
• 1-(6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)butan-1-one
• 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one(SALTDATA: FREE)
• AKOS FMOCH0139
• 6-amino-7-butyroyl-1,4-benzodioxane
• HMS1694O02
• 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one

• MDL： MFCD03196344
• Inchi： InChI=1S/C12H15NO3/c1-2-3-10(14)8-6-11-12(7-9(8)13)16-5-4-15-11/h6-7H,2-5,13H2,1H3
• InChI Key： SSWOJWLEQYQHCP-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1=CC2=C(C=C1N)OCCO2

Computed Properties

• Exact Mass: 221.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 61.55000
• LogP: 2.60400

Additional information on 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one

Introduction to 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one (CAS No. 444111-26-6)

1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 444111-26-6, has garnered attention in recent years due to its structural motifs that are reminiscent of biologically active scaffolds. The presence of a benzodioxin core appended with an amino and ketone functional group makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular framework of 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one encompasses a benzodioxin ring system, which is known for its role in various pharmacological applications. Benzodioxin derivatives have been extensively studied for their potential in modulating biological pathways, particularly those involving neurotransmitter systems. The incorporation of an amino group at the 7-position and a ketone at the 6-position introduces additional reactivity, enabling further derivatization and exploration of its pharmacological profile.

In the context of contemporary pharmaceutical research, compounds like 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one are being evaluated for their potential as intermediates in the synthesis of more complex molecules. The benzodioxin scaffold is particularly noteworthy due to its structural similarity to natural products that exhibit significant biological activity. For instance, derivatives of benzodioxins have been investigated for their roles in central nervous system (CNS) disorders, including depression and anxiety.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their pharmacological properties. Virtual screening and molecular docking studies have been employed to identify potential binding interactions between 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one and biological targets. These studies have highlighted its potential as a modulator of neurotransmitter receptors and ion channels, which are critical in the regulation of mood and cognition.

The synthesis of 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group at the 7-position necessitates careful consideration to avoid unwanted side reactions. Additionally, the presence of the ketone group provides a site for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities.

One of the most promising areas of research involving 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one is its potential as a precursor for developing novel antipsychotic agents. The benzodioxin core is known to interact with serotonin and dopamine receptors, which are implicated in various neuropsychiatric disorders. By modifying the substituents on the benzodioxin ring and the butanone moiety, researchers aim to fine-tune the pharmacological properties of this compound to enhance its therapeutic efficacy while minimizing side effects.

Furthermore, the compound has shown promise in preclinical studies as a potential inhibitor of enzymes involved in inflammation and pain pathways. The interaction between 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)butan-1-one and these enzymes could lead to the development of new treatments for chronic inflammatory conditions. This dual functionality—modulating both neurotransmitter systems and inflammatory pathways—makes it an attractive candidate for further development.

The use of high-throughput screening techniques has accelerated the discovery process for compounds like 1-(7-amino-2,3-dihydro-1,4-benzodioxin-6-ybunanone) (CAS No. 44411126). These techniques allow researchers to rapidly assess large libraries of compounds for their biological activity against a wide range of targets. This approach has been instrumental in identifying lead compounds that can be further optimized through structure-based drug design.

In conclusion, 44411126 is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting CNS disorders and inflammatory conditions. As research continues to uncover new biological activities associated with benzodioxin derivatives, this compound is poised to play a crucial role in future drug development efforts.